Cas no 80480-07-5 (Tetradecanoic acid, 4-ethyl-)

Tetradecanoic acid, 4-ethyl- structure
Product name:Tetradecanoic acid, 4-ethyl-
Tetradecanoic acid, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid, 4-ethyl-
- 4-ethyltetradecanoic acid
- 80480-07-5
- SCHEMBL5691036
- DTXSID30594043
-
- Inchi: InChI=1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-15(4-2)13-14-16(17)18/h15H,3-14H2,1-2H3,(H,17,18)
- InChI Key: XMDKCPRNXZHPFE-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCC(CC)CCC(=O)O
Computed Properties
- Exact Mass: 256.240230259g/mol
- Monoisotopic Mass: 256.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 6.8
Tetradecanoic acid, 4-ethyl- Related Literature
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
80480-07-5 (Tetradecanoic acid, 4-ethyl-) Related Products
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